Cas no 2228883-84-7 (1-(2-methylpropyl)-1H-pyrazol-4-yl sulfamate)

• Product Name: 1-(2-methylpropyl)-1H-pyrazol-4-yl sulfamate
• CAS No: 2228883-84-7
• MF: C₇H₁₃N₃O₃S
• MW: 219.26142001152
• CID: 5810792
• PubChem ID: 165971951
• Update Time: 2025-05-25

1-(2-methylpropyl)-1H-pyrazol-4-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-1H-pyrazol-4-yl sulfamate
• 2228883-84-7
• EN300-1991253

• Inchi： 1S/C7H13N3O3S/c1-6(2)4-10-5-7(3-9-10)13-14(8,11)12/h3,5-6H,4H2,1-2H3,(H2,8,11,12)
• InChI Key： VQYNDLBAEGJRGJ-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 219.06776246g/mol
• Monoisotopic Mass: 219.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 95.6Ų

Additional information on 1-(2-methylpropyl)-1H-pyrazol-4-yl sulfamate

1-(2-Methylpropyl)-1H-Pyrazol-4-yl Sulfamate (CAS No. 2228883-84-7): A Comprehensive Overview

The compound 1-(2-methylpropyl)-1H-pyrazol-4-yl sulfamate (CAS No. 2228883-84-7) is a highly specialized chemical entity with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound has garnered attention due to its unique structural properties and functional groups, which make it a versatile building block in organic synthesis. The pyrazole ring, a five-membered aromatic heterocycle, is at the core of this molecule, contributing to its stability and reactivity. The sulfamate group, attached to the pyrazole ring, further enhances its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2-methylpropyl)-1H-pyrazol-4-yl sulfamate through various routes. One of the most promising methods involves the reaction of pyrazole derivatives with sulfur-based reagents under controlled conditions. This approach not only ensures high yield but also allows for precise control over the stereochemistry and regioselectivity of the product. The use of molecular modeling techniques has further facilitated the optimization of reaction conditions, leading to a deeper understanding of the compound's electronic properties and reactivity.

The applications of 1-(2-methylpropyl)-1H-pyrazol-4-yl sulfamate are diverse and expanding rapidly. In the pharmaceutical industry, this compound serves as a valuable intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and inflammatory disorders. Its ability to act as a sulfonamide donor makes it particularly useful in medicinal chemistry for designing drugs with improved pharmacokinetic profiles. Recent studies have highlighted its potential as a modulator of protein-protein interactions, a field that is gaining traction in drug discovery.

In agrochemicals, 1-(2-methylpropyl)-1H-pyrazol-4-yl sulfamate has shown promise as a component in herbicides and fungicides due to its ability to inhibit key enzymatic pathways in pests and pathogens. The compound's selective toxicity towards agricultural pests while maintaining low toxicity to non-target organisms makes it an attractive candidate for sustainable agricultural practices.

From a materials science perspective, this compound has been explored for its potential in polymer chemistry. The incorporation of pyrazole-based moieties into polymer frameworks has been shown to enhance mechanical properties and thermal stability. Recent research has focused on developing novel polymers incorporating 1-(2-methylpropyl)-1H-pyrazol-4-yl sulfamate for applications in high-performance composites and advanced coatings.

The environmental impact and safety profile of 1-(2-methylpropyl)-1H-pyrazol-4-yl sulfamate have also been subjects of recent investigations. Studies indicate that the compound exhibits low acute toxicity and minimal environmental persistence under standard conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 1-(2-methylpropyl)-1H-pyrazol-4-yl sulfamate (CAS No. 2228883-84-7) is a multifaceted chemical entity with immense potential across various industries. Its unique structure, versatile reactivity, and wide range of applications make it a focal point for ongoing research and development efforts. As new synthetic methodologies emerge and its biological and material properties continue to be explored, this compound is poised to play an increasingly important role in advancing modern science and technology.